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Compound of Interest

Compound Name: 2,2-Dimethylpentane

Cat. No.: B165184

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of organic compounds is paramount. Heptane and its isomers are
frequently utilized as non-polar solvents, in organic synthesis, and as reference standards.
Their distinct boiling points and densities, arising from variations in their molecular structures,
are critical parameters for process design, purification, and analytical method development.
This guide provides a detailed comparison of the boiling points and densities of all nine isomers
of heptane, supported by standardized experimental methodologies.

Comparison of Physical Properties

The boiling points and densities of the nine structural isomers of heptane are summarized in
the table below. A clear trend is observable: as the degree of branching in the carbon chain
increases, both the boiling point and density generally decrease. This is attributed to the
reduction in the surface area of the more compact, branched molecules, which leads to weaker
van der Waals intermolecular forces. Consequently, less energy is required to overcome these
forces for the substance to boil.
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Density (g/mL at

Isomer Structure Boiling Point (°C)
20°C)
n-Heptane CH3(CHz)sCHs 98.4[1] 0.684[2]
2-Methylhexane (CH3)2CH(CH2)3CHs 90.0[3] 0.679[3]
CHsCH2CH(CHs3)
3-Methylhexane 92.0 0.687
(CH2)2CHs3
2,2-Dimethylpentane (CH3)3CCH2CH2CHs 79.2[4] 0.674[4][51[61[7]
, (CH3)2CHCH(CHs)CH
2,3-Dimethylpentane 89.8[8][9] 0.695[8][10][11]
2CHs
) (CH3)2CHCH2CH(CH3
2,4-Dimethylpentane ) 80.5[12][13] 0.673[12][13][14]
2
) CHsCH2C(CHs)2CH2C
3,3-Dimethylpentane H 86.0[15] 0.693[15]
3
3-Ethylpentane (CH3CH2)sCH 93.5 0.698
2,2,3-Trimethylbutane  (CH3s)sCCH(CHs)2 80.9 0.690

Experimental Protocols

The accurate determination of boiling points and densities is crucial for the reliable
characterization of chemical substances. The following are standardized methods widely
accepted in the scientific community.

Determination of Boiling Point

A standard method for determining the boiling point of volatile organic liquids is outlined in
ASTM D1078.[15] This test method covers the distillation range of liquids that are chemically
stable during the process and boil between 30 and 350 °C.[15]

Methodology:

o Apparatus: The setup consists of a distillation flask, a condenser, a receiving graduate, and a
calibrated thermometer.
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e Procedure: A measured volume of the sample is placed in the distillation flask with a few
boiling chips. The flask is heated, and the vapor is passed through the condenser. The
temperature at which the first drop of condensate falls from the condenser is recorded as the
initial boiling point. The temperature is continuously monitored as the distillation proceeds.
The boiling point is typically reported as the temperature observed when a specific volume of
the liquid has distilled.

 Significance: This method provides a measure of the volatility of a liquid and is essential for
quality control and for assessing compliance with specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165184#comparison-of-boiling-points-and-densities-
of-all-heptane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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